Cas no 66158-70-1 ((S)-1-acetyl-2-(chloromethyl)-Pyrrolidine)

• Product Name: (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine
• CAS No: 66158-70-1
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 1115586
• PubChem ID: 12444171
• Update Time: 2025-05-24

(S)-1-acetyl-2-(chloromethyl)-Pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine
• (S)-1-(2-(Chloromethyl)pyrrolidin-1-yl)ethanone
• 66158-70-1
• AM101106
• DB-237354
• 1-[(2S)-2-(CHLOROMETHYL)PYRROLIDIN-1-YL]ETHANONE
• 1-((S)-2-Chloromethyl-pyrrolidin-1-yl)-ethanone
• AKOS006315517

• MDL： MFCD11612468
• Inchi： 1S/C7H12ClNO/c1-6(10)9-4-2-3-7(9)5-8/h7H,2-5H2,1H3/t7-/m0/s1
• InChI Key： CMMGVXJCLACEGS-ZETCQYMHSA-N
• SMILES： ClC[C@@H]1CCCN1C(C)=O

Computed Properties

• Exact Mass: 161.06100
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 1.17400

Additional information on (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine

Professional Introduction to (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine (CAS No. 66158-70-1)

Compound (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine, identified by its CAS number 66158-70-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The stereochemical configuration at the chiral center, specifically the (S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structure of (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine consists of a pyrrolidine ring substituted with an acetyl group at the 1-position and a chloromethyl group at the 2-position. This particular arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, enabling further derivatization to produce more complex molecules. The acetyl group can participate in various reactions such as condensation, hydrolysis, or esterification, while the chloromethyl group is highly reactive and can undergo nucleophilic substitution reactions, making it valuable for constructing carbon-carbon bonds.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as pharmacophores in numerous therapeutic agents. For instance, compounds with similar structural motifs have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The (S)-configuration of (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine is particularly noteworthy because enantiomeric purity significantly influences biological activity. Studies have shown that the (S) enantiomer often exhibits enhanced efficacy and reduced side effects compared to its (R) counterpart.

One of the most compelling applications of (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their inhibition is a key strategy in drug design. Pyrrolidine-based inhibitors have shown promise in targeting specific proteases involved in diseases such as HIV/AIDS and cancer. The reactivity of the chloromethyl group allows for the facile introduction of additional functional groups that can enhance binding affinity to the target protease.

Recent advances in medicinal chemistry have highlighted the importance of fragment-based drug design, where small molecular fragments are used as building blocks to develop new drugs. (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine fits well into this paradigm due to its structural simplicity and reactivity. Researchers have utilized this compound as a scaffold to generate novel analogs with improved pharmacokinetic profiles. For example, modifications at the acetyl and chloromethyl positions have led to compounds with enhanced solubility and metabolic stability.

The synthesis of (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of appropriately substituted pyrrolidines with chloroacetyl chloride followed by functional group manipulation. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving atom economy.

In conclusion, (S)-1-acetyl-2-(chloromethyl)-Pyrrolidine (CAS No. 66158-70-1) is a valuable intermediate in pharmaceutical research with significant potential for drug development. Its unique structural features and reactivity make it a versatile building block for synthesizing biologically active molecules. As research continues to uncover new applications for pyrrolidine derivatives, compounds like this will remain at the forefront of medicinal chemistry innovation.